Cas no 38527-75-2 (2,6-Piperazinedione,3,3,5,5-tetramethyl-(9CI))

• Product Name: 2,6-Piperazinedione,3,3,5,5-tetramethyl-(9CI)
• CAS No: 38527-75-2
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 923614
• PubChem ID: 18534821
• Update Time: 2025-11-07

2,6-Piperazinedione,3,3,5,5-tetramethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperazinedione,3,3,5,5-tetramethyl-(9CI)
• 1,4-DIETHYLPIPERAZINE-2,5-DIONE
• 3,3,5,5-tetramethylpiperazine-2,6-dione
• 38527-75-2
• SCHEMBL2999710
• DB-240725
• 2,2,6,6-tetramethyl-3,5-diketopiperazine
• WRXOJNHITQWDHO-UHFFFAOYSA-N
• 3,3,5,5-Tetramethyl-2,6-piperazinedione
• 3,3,5,5-tetramethyl-piperazine-2,6-dione
• DTXSID60594894
• 3,3,5,5-Tetramethylpiperazin-2,6-dion

• Inchi： 1S/C8H14N2O2/c1-7(2)5(11)9-6(12)8(3,4)10-7/h10H,1-4H3,(H,9,11,12)
• InChI Key： WRXOJNHITQWDHO-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)NC(C)(C)C(N1)=O

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.2Ų

Additional information on 2,6-Piperazinedione,3,3,5,5-tetramethyl-(9CI)

Recent Advances in the Study of 2,6-Piperazinedione,3,3,5,5-tetramethyl-(9CI) (CAS: 38527-75-2)

The compound 2,6-Piperazinedione,3,3,5,5-tetramethyl-(9CI) (CAS: 38527-75-2) has garnered significant attention in recent years due to its potential applications in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its piperazinedione core and tetramethyl substitutions, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and potential therapeutic applications, making it a promising candidate for further investigation.

One of the key areas of research has been the synthesis and optimization of 2,6-Piperazinedione,3,3,5,5-tetramethyl-(9CI). A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, to achieve high yields and minimal byproducts. This advancement is crucial for enabling large-scale production and further pharmacological evaluations.

In addition to its synthesis, the biological activity of 2,6-Piperazinedione,3,3,5,5-tetramethyl-(9CI) has been a focal point of recent investigations. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound could selectively inhibit cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory applications. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another promising avenue of research involves the structural modification of 2,6-Piperazinedione,3,3,5,5-tetramethyl-(9CI) to enhance its pharmacological properties. A recent paper in ACS Chemical Biology (2023) explored the introduction of various functional groups to the piperazinedione core, resulting in derivatives with improved solubility and bioavailability. These modifications could pave the way for the development of novel drug candidates targeting specific diseases, such as cancer or neurodegenerative disorders.

Despite these advancements, challenges remain in the clinical translation of 2,6-Piperazinedione,3,3,5,5-tetramethyl-(9CI). Issues such as metabolic stability, toxicity, and target specificity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2,6-Piperazinedione,3,3,5,5-tetramethyl-(9CI) (CAS: 38527-75-2) represents a promising scaffold for drug discovery and development. Recent studies have shed light on its synthesis, biological activity, and structural modifications, providing a solid foundation for future research. As the scientific community continues to explore its applications, this compound may emerge as a valuable tool in the fight against various diseases.